1-[3-(Allyloxy)phenyl]-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C22H14ClN3O4S
• Molecular Weight: 451.9 g/mol
• IUPAC Name: 7-chloro-1-(3-prop-2-enoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H14ClN3O4S/c1-2-8-29-14-5-3-4-12(9-14)18-17-19(27)15-10-13(23)6-7-16(15)30-20(17)21(28)26(18)22-25-24-11-31-22/h2-7,9-11,18H,1,8H2
• InChI Key: FORXSANIHSKPDP-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2C4=NN=CS4)OC5=C(C3=O)C=C(C=C5)Cl

Description

1-[3-(Allyloxy)phenyl]-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized and studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 1-[3-(Allyloxy)phenyl]-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves the inhibition of various enzymes and proteins. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It also inhibits the activity of tubulin, a protein that is involved in cell division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[3-(Allyloxy)phenyl]-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione are varied. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also has antifungal and antibacterial properties, making it a potential treatment for infections caused by these organisms.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(Allyloxy)phenyl]-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in lab experiments is its potential as an anticancer agent. Its ability to inhibit the growth of cancer cells makes it a valuable tool for studying cancer biology. However, one limitation is its potential toxicity, which can make it difficult to work with in the lab.

Future Directions

There are many future directions for research involving 1-[3-(Allyloxy)phenyl]-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One area of interest is its potential as a treatment for fungal and bacterial infections. Another area of interest is its potential as an anticancer agent, particularly in combination with other drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 1-[3-(Allyloxy)phenyl]-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves a multi-step process. The starting material is 3-(allyloxy)aniline, which is reacted with 2-chloro-1,3,4-thiadiazole to form the intermediate compound. This intermediate is then reacted with 2,3-dichloro-1,4-naphthoquinone to form the final product.

Scientific Research Applications

The potential applications of 1-[3-(Allyloxy)phenyl]-7-chloro-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione in scientific research are vast. This compound has been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells. Additionally, it has been studied for its potential use as an antifungal and antibacterial agent.